3-chloro-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-4-methylbenzenesulfonamide

• IUPAC Name: 3-chloro-N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-7-yl)-4-methylbenzenesulfonamide
• InChI: InChI=1S/C21H25ClN2O4S/c1-5-10-24-18-11-15(7-9-19(18)28-13-21(3,4)20(24)25)23-29(26,27)16-8-6-14(2)17(22)12-16/h6-9,11-12,23H,5,10,13H2,1-4H3
• InChI Key: GHIGLEIXPLCJBI-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(C=CC(=C2)NS(=O)(=O)C3=CC(=C(C=C3)C)Cl)OCC(C1=O)(C)C
• Molecular Formula: C21H25ClN2O4S
• Molecular Weight: 437.0 g/mol

Description

3-chloro-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-4-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C21H25ClN2O4S and its molecular weight is 436.95. The purity is usually 95%.
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Scientific Research Applications

Enzyme Inhibition and Medicinal Chemistry Applications

A notable application of compounds related to "3-chloro-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-4-methylbenzenesulfonamide" is in the development of enzyme inhibitors. For instance, A. Sapegin et al. (2018) explored the synthesis of [1,4]oxazepine-based primary sulfonamides. These compounds exhibited strong inhibition against human carbonic anhydrases, enzymes relevant in various therapeutic areas, including glaucoma, epilepsy, and cancer. The primary sulfonamide functionality facilitated the construction of the [1,4]oxazepine ring, serving a dual role in ring formation and enzyme inhibition.

Metal Complexes and DNA Interaction

Another research direction involves the synthesis and characterization of metal complexes incorporating sulfonamide derivatives and their biological interactions. M. González-Álvarez et al. (2013) González-Álvarez et al., 2013 investigated mixed-ligand copper(II)-sulfonamide complexes. These complexes demonstrated significant binding affinity to calf thymus DNA, indicating their potential in DNA interaction studies. Their ability to cleave DNA and their antiproliferative activity against yeast and human tumor cells highlight their relevance in cancer research and therapy.

Photophysical Properties and Potential in Photodynamic Therapy

The photophysical properties of certain benzoxazepine derivatives, as investigated by Petr P. Petrovskii et al. (2017), showcase the potential of these compounds in photodynamic therapy (PDT). Their strong blue emission suggests a possible application in imaging and therapeutic interventions targeting cancer cells, given the critical role of light-induced therapies in managing this disease.